![molecular formula C6H13Cl2N B2381908 (2-Chloroethyl)(methyl)(prop-2-en-1-yl)amine hydrochloride CAS No. 857593-13-6](/img/structure/B2381908.png)
(2-Chloroethyl)(methyl)(prop-2-en-1-yl)amine hydrochloride
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Overview
Description
“(2-Chloroethyl)(methyl)(prop-2-en-1-yl)amine hydrochloride” is an organic compound with the CAS Number: 857593-13-6 . It has a molecular weight of 170.08 . The IUPAC name for this compound is N-(2-chloroethyl)-N-methylprop-2-en-1-amine hydrochloride . It appears as a powder .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H12ClN.ClH/c1-3-5-8(2)6-4-7;/h3H,1,4-6H2,2H3;1H . The SMILES representation is CN(CCCl)CC=C.Cl .Physical And Chemical Properties Analysis
This compound is a powder . The storage temperature is normal . The melting point and boiling point are not available .Scientific Research Applications
Cancer Treatment
- Nitrogen Mustard Therapy : This compound has been used in nitrogen mustard therapy for the treatment of cervical and vaginal cancer, demonstrating partial regression of malignant tumors. It has been administered intra-arterially to target tumors directly (Cromer et al., 1952).
- Therapeutic Effects on Neoplastic Diseases : It has shown therapeutic effects on various neoplastic diseases and disorders of the hemopoietic system, indicating its potential in cancer treatment (Jacobson & Spurr, 1946).
Pharmacological Studies
- Acute Pharmacology : Research has been conducted to understand its acute pharmacological effects, particularly on the autonomic nervous system, sympathetic ganglia, and striated muscle (Hunt & Philips, 1949).
- Adrenoceptor Blocking Activity : Studies on the enantiomers of related compounds have revealed insights into alpha-adrenoceptor blocking activity, potentially valuable for the characterization of specific receptor subtypes (Giardiná et al., 1997).
Chemical Properties and Applications
- Dielectric Properties : The compound has shown a unique ability to switch its dielectric constant near room temperature, which is significant for material science applications (Shao et al., 2015).
- Ligand Synthesis : It has been used in the synthesis of flexible ligands, which is important in the field of organic and medicinal chemistry (Potapov et al., 2007).
Additional Applications
- Blood Sterilization : It has demonstrated effective virucidal and bactericidal effects, making it useful in blood sterilization (Hartman et al., 1949).
- Crystallographic Studies : Its derivatives have been studied for their crystal packing patterns, contributing to the understanding of molecular interactions in solid-state chemistry (Kaiser et al., 2009).
Safety and Hazards
properties
IUPAC Name |
N-(2-chloroethyl)-N-methylprop-2-en-1-amine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12ClN.ClH/c1-3-5-8(2)6-4-7;/h3H,1,4-6H2,2H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJHUEUXZLRMCRJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCCl)CC=C.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13Cl2N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.08 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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